Cas no 52322-05-1 (Propanedioic acid, 1,3-dithiolan-2-ylidene-)
52322-05-1 structure
Product name:Propanedioic acid, 1,3-dithiolan-2-ylidene-
Propanedioic acid, 1,3-dithiolan-2-ylidene- Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid, 1,3-dithiolan-2-ylidene-
- Propanedioic acid, 2-(1,3-dithiolan-2-ylidene)-
- 2-(1,3-Dithiolan-2-ylidene)malonic acid
- 52322-05-1
- SCHEMBL1685875
- 2-(1,3-Dithiolan-2-ylidene)malonicacid
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- Inchi： InChI=1S/C6H6O4S2/c7-4(8)3(5(9)10)6-11-1-2-12-6/h1-2H2,(H,7,8)(H,9,10)
- InChI Key： OOXAOGPOOQJTER-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 205.97075102Da
- Monoisotopic Mass: 205.97075102Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 125Ų
Propanedioic acid, 1,3-dithiolan-2-ylidene- Related Literature
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Ruizhi Li,Na Liu,Bingqiang Li,Yinong Wang,Guolin Wu,Jianbiao Ma Polym. Chem., 2015,6, 3671-3684
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3. Synthesis of benzyl sulfides via substitution reaction at the sulfur of phosphinic acid thioesters†Yoshitake Nishiyama,Takamitsu Hosoya,Suguru Yoshida Chem. Commun., 2020,56, 5771-5774
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Balpreet Singh Ahluwalia,Peter McCourt,Ana Oteiza,James S. Wilkinson,Thomas R. Huser,Olav Gaute Hellesø Analyst, 2015,140, 223-229
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Shane O'Sullivan,Eva Alvarez de Eulate,Yiu Hang Yuen,Erik Helmerhorst,Damien W. M. Arrigan Analyst, 2013,138, 6192-6196
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